1,3-Dimethyl-5-phenylethynyl-benzene, 97%
Overview
Description
1,3-Dimethyl-5-phenylethynyl-benzene is a chemical compound with the molecular formula C16H14 . It is a derivative of benzene, which is one of the fundamental structures in organic chemistry.
Synthesis Analysis
The synthesis of 1,3-Dimethyl-5-phenylethynyl-benzene and its derivatives often involves selective Sono-gashira-Hagihara coupling reactions . In a study, a series of multicoordinate 1,3,5-tris (functionalised-phenylethynyl)benzenes was synthesized, and coordination polymers were constructed from these organic linkers and copper ions in high yields .Molecular Structure Analysis
The molecular structure of 1,3-Dimethyl-5-phenylethynyl-benzene consists of a benzene ring with two methyl groups and a phenylethynyl group attached to it . The exact 3D structure can be determined using computational chemistry methods .Scientific Research Applications
Reactions at the Benzylic Position
“1,3-Dimethyl-5-phenylethynyl-benzene” can undergo reactions at the benzylic position. These reactions include free radical bromination, nucleophilic substitution, and oxidation . The benzylic position is particularly reactive due to the stabilization of the intermediate by resonance with the aromatic ring .
Use in Resin Transfer Molding
This compound can be used in resin transfer molding (RTM) technology. Specifically, it can be mixed with phenylethynyl terminated cooligoimides to meet the processing requirements of RTM . This blend shows a low minimum melting viscosity and an enlarged processing temperature window .
Synthesis of Reactive Diluents
“1,3-Dimethyl-5-phenylethynyl-benzene” can be used in the synthesis of reactive diluents. These diluents are used to reduce the viscosity of high-performance resins without significantly affecting their properties .
Production of Thermosetting Polyimide Resins
This compound can be used in the production of thermosetting polyimide resins. These resins demonstrate superior heat resistance .
Use in Polymer Science
“1,3-Dimethyl-5-phenylethynyl-benzene” can be used in various applications in polymer science. For instance, it can be used in the synthesis of advanced polyimide materials .
Use in Composite Materials
This compound can be used in the production of composite materials. Specifically, it can be used in the production of phenylethynyl-terminated polyimide composites .
Future Directions
Mechanism of Action
Target of Action
It’s worth noting that similar compounds, such as indole derivatives, have been found to bind with high affinity to multiple receptors , suggesting a potential for diverse biological activities.
Mode of Action
It’s known that similar compounds, such as phenylene ethynylene dendrimers, undergo a process called photoisomerisation . This process involves a cascade of crossings among bright electronic states, primarily mediated by rigid acetylenic stretching modes .
Biochemical Pathways
Related compounds, such as indole derivatives, are known to affect a wide range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Pharmacokinetics
It’s known that the compound has a molecular weight of 20628 , which could influence its bioavailability.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 1,3-Dimethyl-5-phenylethynyl-benzene. For instance, the compound’s safety data sheet suggests that personal protective equipment should be used when handling the compound, and it should be stored properly to maintain its stability .
properties
IUPAC Name |
1,3-dimethyl-5-(2-phenylethynyl)benzene |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14/c1-13-10-14(2)12-16(11-13)9-8-15-6-4-3-5-7-15/h3-7,10-12H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KDDQGNDTXHTIEZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)C#CC2=CC=CC=C2)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,3-Dimethyl-5-phenylethynyl-benzene | |
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